Cas no 802030-85-9 ((5-Methyl-1H-pyrazol-3-yl)methyl benzoate)
802030-85-9 structure
Product Name:(5-Methyl-1H-pyrazol-3-yl)methyl benzoate
CAS No:802030-85-9
MF:C12H12N2O2
MW:216.235882759094
CID:713143
Update Time:2023-08-03
(5-Methyl-1H-pyrazol-3-yl)methyl benzoate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-methanol,5-methyl-, 3-benzoate
- Pyrazole-3-methanol,5-methyl-, benzoate (ester) (8CI)
- (5-Methyl-1H-pyrazol-3-yl)methyl benzoate
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- Inchi: 1S/C12H12N2O2/c1-9-7-11(14-13-9)8-16-12(15)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,13,14)
- InChI Key: QMSFFBHXZUQMIR-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)CC1C=C(C)NN=1
Computed Properties
- Exact Mass: 216.09
- Monoisotopic Mass: 216.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
(5-Methyl-1H-pyrazol-3-yl)methyl benzoate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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